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Chemical and Regulatory Profile of Isopyrazam

The table below summarizes the key technical data for isopyrazam, compiled from regulatory and scientific

sources [1] [2].

Property Description / Value

Chemical Class Pyrazole carboxamide (a type of Succinate Dehydrogenase Inhibitor - SDHI) [2].

IUPAC Name Mixture of isomers: 3-(difluoromethyl)-1-methyl-N-[(1RS,4SR,9RS)-1,2,3,4-

tetrahydro-9-isopropyl-1,4-methanonaphthalen-5-yl]pyrazole-4-carboxamide and 3-
(difluoromethyl)-1-methyl-N-[(1RS,4SR,9SR)-1,2,3,4-tetrahydro-9-isopropyl-1,4-

methanonaphthalen-5-yl]pyrazole-4-carboxamide [2].

CAS RN 881685-58-1 [2]

Molecular Mass 359.4 g/mol [2]

Mode of Action Inhibits succinate dehydrogenase (complex II) in the fungal mitochondrial

respiration chain, disrupting energy production [1] [2]. FRAC Code 7 [2].

Physical State Off-white solid [2]
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Property Description / Value

Melting Point 137 °C [2]

Solubility in
Water

0.55 mg/L (at 20 °C, pH 7) [2]

Solubility in
Organic
Solvents

High (e.g., 314,000 mg/L in acetone) [2]

Example
Formulations

Suspension Concentrate (SC), Emulsifiable Concentrate (EC), Wettable Powder
(WP) [3].

Primary Use Broad-spectrum fungicide for cereals, bananas, vegetables, and ornamentals [2].

Example
Pathogens
Controlled

Septoria tritici, Rusts (Puccinia spp.), Alternaria, Powdery mildews [2].

EU Regulatory
Status

Not approved; candidate for substitution due to PBT (Persistent, Bioaccumulative,
Toxic) criteria [2].

Physiological Effects and Experimental Evidence

Beyond its direct antifungal action, research indicates that isopyrazam can have positive physiological

effects on plants. A key study investigated its impact, when mixed with epoxiconazole (a DMI fungicide), on

winter wheat [1].

Experimental Protocol Summary [1]:

Objective: To analyze the effect of isopyrazam + epoxiconazole on Photosystem II (PSII) efficiency,

biomass, and yield in winter wheat.
Design: Experiments were conducted in both controlled environments and field conditions.

Treatments: Fungicide treatments were applied at Growth Stage (GS) 32. The key treatment for
positive effects was a mixture of isopyrazam and epoxiconazole.

Measurements:
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Chlorophyll Fluorescence: A non-invasive technique used to measure the maximum

efficiency of PSII photochemistry (Fv'/Fm').
Plant Biomass & Grain Yield: Measured at harvest.

Key Findings [1]:

The isopyrazam + epoxiconazole mixture significantly increased the maximum efficiency of PSII
(Fv'/Fm') in wheat, including plants under water stress.

This increase in photosynthetic efficiency was strongly correlated with greater plant biomass and
grain yield in field conditions.

The study concluded that the fungicide treatment enhances the plant's physiological health by
improving the photosynthetic apparatus, leading to higher productivity.

Mode of Action and Translaminar Activity

Isopyrazam's effectiveness is also determined by its ability to move within the plant after application.

Biochemical Mode of Action: As an SDHI, isopyrazam binds to the succinate dehydrogenase
enzyme (complex II) in the fungal mitochondrial membrane. This blocks the electron transport chain,

halting cellular respiration and energy (ATP) production, which leads to fungal death [1] [2]. The
following diagram illustrates this target site.
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Translocation Properties: Isopyrazam is a systemic fungicide with translaminar movement. This

means that after being applied to one leaf surface, it can redistribute through the leaf tissue to protect
the opposite surface. This property is crucial for its curative and protectant activity. The degree of

translaminar movement is governed by the fungicide's physicochemical properties, such as its
lipophilicity and molecular volume [4].

Resistance Management

FRAC Classification: Isopyrazam belongs to FRAC Group 7 (Succinate Dehydrogenase Inhibitors)

[2].
Resistance Status: As of the data in the search results, no resistance to isopyrazam has been

officially recorded [2]. However, the search results do not provide a specific resistance management
strategy. It is a standard and critical practice to mix SDHIs with fungicides from different mode-of-
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action groups and to adhere to application rate and frequency guidelines provided by manufacturers

and local agricultural authorities.

Key Takeaways

Novel Mechanism: Isopyrazam is a representative of the SDHI class, a modern group of fungicides

that target a critical pathway in fungal energy metabolism.
Dual Benefit: It provides not only direct disease control but also can enhance crop physiology,

leading to improved plant health and yield, as demonstrated in wheat [1].
Systemic Properties: Its translaminar and systemic activity allows for effective protection of new

growth and curative action [4].
Regulatory Note: Be aware that its registration status varies by region; it is not approved for use in

the European Union [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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